Cas no 445-14-7 (5-Chloro-2-(trifluoromethyl)aniline)

• Product Name: 5-Chloro-2-(trifluoromethyl)aniline
• CAS No: 445-14-7
• MF: C₇H₅ClF₃N
• MW: 195.569511175156
• MDL: MFCD08282771
• CID: 37418
• PubChem ID: 67963
• Update Time: 2025-10-05

5-Chloro-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-chlorobenzotrifluoride
• 5-Chloro-2-(trifluoromethyl)aniline
• 5-Chloro-2-trifluoromethylaniline
• 5-Chloro-2-trifluoromethyl-phenylamine
• Benzenamine, 5-chloro-2-(trifluoromethyl)-
• 2-(Trifluoromethyl)-5-chloroaniline
• PubChem4381
• PubChem2566
• KSC588E7J
• GXMFVMMXHKXSBI-UHFFFAOYSA-N
• CL8451
• FC1170
• 5-Chloro-a,a,a-trifluoro-o-toluidine
• AM61982
• DS-0
• 445-14-7
• CS-W021557
• AKOS006289606
• SCHEMBL721823
• A7071
• FT-0647718
• NS00043419
• EN300-156434
• AC-3735
• DS-0872
• EINECS 207-153-4
• Z1198177180
• MFCD08282771
• 5-chloro-2-(trifluoromethyl)benzenamine
• SY110890
• DTXSID00196199
• C7H5ClF3N
• J-517336
• 5-Chloro-2-(trifluoromethyl)aniline ;5-chloro-2-trifluoromethylaniline
• DB-011430
• DTXCID60118690
• 207-153-4

• MDL： MFCD08282771
• Inchi： 1S/C7H5ClF3N/c8-4-1-2-5(6(12)3-4)7(9,10)11/h1-3H,12H2
• InChI Key： GXMFVMMXHKXSBI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=C(C=1)N

Computed Properties

• Exact Mass: 195.00600
• Monoisotopic Mass: 195.006261
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.425
• Boiling Point: 228.2°Cat760mmHg
• Flash Point: 91.8°C
• Refractive Index: 1.5
• PSA: 26.02000
• LogP: 3.52220

5-Chloro-2-(trifluoromethyl)aniline Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 5-Chloro-2-(trifluoromethyl)aniline

Comprehensive Overview of 5-Chloro-2-(trifluoromethyl)aniline (CAS No. 445-14-7)

5-Chloro-2-(trifluoromethyl)aniline, with the CAS number 445-14-7, is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which includes a chlorine atom and a trifluoromethyl group attached to an aniline moiety. These functional groups endow the molecule with distinct chemical and physical properties, making it a valuable building block in various synthetic processes.

The chemical formula of 5-Chloro-2-(trifluoromethyl)aniline is C₈H₆ClF₃N, and its molecular weight is approximately 207.6 g/mol. The compound is a white to off-white solid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its melting point ranges from 69 to 71°C, and it has a boiling point of around 230°C at atmospheric pressure.

In terms of its synthetic applications, 5-Chloro-2-(trifluoromethyl)aniline serves as a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. The presence of the trifluoromethyl group imparts enhanced metabolic stability and lipophilicity to the final products, which are crucial properties for drug development. For instance, this compound is used in the synthesis of fluoroquinolone antibiotics, which are known for their broad-spectrum antibacterial activity.

Recent research has also explored the potential of 5-Chloro-2-(trifluoromethyl)aniline in the development of novel materials. A study published in the Journal of Materials Chemistry A (2023) reported the use of this compound as a precursor for the synthesis of functionalized polymers with improved thermal stability and mechanical strength. The unique combination of chlorine and trifluoromethyl groups provides these polymers with enhanced performance characteristics, making them suitable for applications in electronics and coatings.

In the pharmaceutical industry, 5-Chloro-2-(trifluoromethyl)aniline has been investigated for its potential as a lead compound in drug discovery. A notable example is its use in the development of inhibitors for specific enzymes involved in disease pathways. A study published in the Journal of Medicinal Chemistry (2022) demonstrated that derivatives of this compound exhibited potent inhibitory activity against kinases associated with cancer progression. This finding highlights the potential of 5-Chloro-2-(trifluoromethyl)aniline as a scaffold for designing targeted therapies.

The environmental impact of compounds like 5-Chloro-2-(trifluoromethyl)aniline is another area of active research. Scientists are working to develop more sustainable synthetic routes that minimize waste and reduce environmental footprint. Green chemistry principles are being applied to optimize reactions involving this compound, ensuring that they are efficient and environmentally friendly. For instance, a recent study published in Green Chemistry (2021) described a novel catalytic method for the synthesis of 5-Chloro-2-(trifluoromethyl)aniline using renewable energy sources.

In conclusion, 5-Chloro-2-(trifluoromethyl)aniline (CAS No. 445-14-7) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and environmental chemistry. Its unique chemical structure makes it an invaluable intermediate in various synthetic processes, driving innovation and advancements across multiple fields. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.